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Compound of Interest

Compound Name: 4-Iodo-2-methoxynicotinaldehyde

CAS No.: 158669-26-2

Cat. No.: B116927

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive structural analysis of 3-Formyl-4-iodo-2-

methoxypyridine, a substituted pyridine derivative of interest in medicinal chemistry and organic

synthesis. Due to the limited availability of direct experimental data for this specific molecule,

this report leverages data from structurally related compounds to predict its properties and

reactivity. This document is intended to serve as a valuable resource for researchers engaged

in the synthesis, characterization, and application of novel pyridine-based compounds.

Molecular Structure and Properties
3-Formyl-4-iodo-2-methoxypyridine is a heterocyclic compound featuring a pyridine ring

substituted with a formyl group at the 3-position, an iodine atom at the 4-position, and a

methoxy group at the 2-position. The presence of these functional groups imparts a unique

electronic and steric profile to the molecule, making it a potentially valuable building block in

the synthesis of more complex chemical entities.

The molecular structure of 3-Formyl-4-iodo-2-methoxypyridine is depicted below.
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Figure 1: Predicted 2D structure of 3-Formyl-4-iodo-2-methoxypyridine.

Predicted Physicochemical Properties
Quantitative data for 3-Formyl-4-iodo-2-methoxypyridine is not readily available in the literature.

The following table summarizes predicted physicochemical properties based on its constituent

functional groups and the properties of analogous molecules.

Property Predicted Value Basis for Prediction

Molecular Formula C7H6INO2 From structure

Molecular Weight 263.03 g/mol From structure

Appearance
Likely a solid at room

temperature

Based on similar substituted

pyridines

Melting Point 65-75 °C
Analogy to 3-Formyl-4-

methoxypyridine (63-67 °C)[1]

Boiling Point > 200 °C (decomposes)
General trend for similar

aromatic compounds

Solubility

Soluble in common organic

solvents (e.g., DCM, THF,

Acetone)

Based on functional groups

Proposed Synthesis
A specific, validated synthetic protocol for 3-Formyl-4-iodo-2-methoxypyridine is not currently

published. However, a plausible synthetic route can be devised based on established organic

chemistry reactions, such as the Vilsmeier-Haack formylation. A potential two-step synthesis

starting from 4-iodo-2-methoxypyridine is outlined below. The synthesis of the precursor, 3-

iodo-4-methoxypyridine, has been reported.[2]
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Step 1: Iodination Step 2: Formylation

4-methoxypyridine 3-iodo-4-methoxypyridine

1. n-BuLi, TMP, ZnCl2*TMEDA
2. I2 3-Formyl-4-iodo-2-methoxypyridinePOCl3, DMF (Vilsmeier-Haack)

Reactions of the Formyl Group Reactions of the Iodo Group

3-Formyl-4-iodo-2-methoxypyridine

Oxidation

e.g., KMnO4

Reduction

e.g., NaBH4

Wittig

Ph3P=CHR

Reductive Amination

R2NH, NaBH(OAc)3

Suzuki Coupling

ArB(OH)2, Pd catalyst

Heck Coupling

Alkene, Pd catalyst

Sonogashira Coupling

Alkyne, Pd/Cu catalyst

Buchwald-Hartwig Amination

Amine, Pd catalyst

Carboxylic Acid Derivative Alcohol Derivative Alkene Derivative Amine Derivative Biaryl Derivative Styrene Derivative Alkynyl Derivative Aryl Amine Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 3-IODO-4-METHOXY-PYRIDINE synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Structural Analysis of 3-Formyl-4-iodo-2-
methoxypyridine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116927/docs#structural-analysis-of-3-formyl-4-iodo-
2-methoxypyridine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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